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Compound of Interest

Compound Name: Triphenylsilanol

Cat. No.: B1683266

This document provides essential safety and logistical information for the proper disposal of
triphenylsilanol, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Triphenylsilanol is a crystalline solid that is classified as a skin and eye irritant and may cause

respiratory irritation.[1][2][3] Proper handling and disposal are necessary to mitigate these
risks.

Key Safety and Handling Information

Before handling triphenylsilanol, it is imperative to be familiar with its properties and hazards.

Physical and Chemical Properties
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Property Value

Molecular Formula C1sH160Si[2][4][5]

Molecular Weight 276.40 g/mol [1][4][5][6]
Appearance White crystalline solid/powder
Melting Point 150-153 °C[4][5]

Boiling Point 388.6 £ 15.0 °C at 760 mmHg[4]
Flash Point 188.8 + 20.4 °C[4]

Water Solubility Insoluble[6]

Toxicological Data

Metric Value Species Route

LD50 (Lethal Dose,

180 mag/kg[4][7 Mouse Intravenous[4][7
50%) g/kg[4][7] [41[7]

Personal Protective Equipment (PPE)

When handling triphenylsilanol, especially during disposal procedures, the following personal
protective equipment is mandatory:

Hand Protection: Neoprene or nitrile rubber gloves.

o Eye Protection: Safety glasses with side shields or goggles. Contact lenses should not be

worn.
o Skin and Body Protection: A lab coat or other suitable protective clothing should be worn.

» Respiratory Protection: In case of dust formation, a NIOSH-certified dust and mist respirator
is recommended.[2][3]

Step-by-Step Disposal Procedure
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The primary recommended method for the disposal of triphenylsilanol is through incineration
by a licensed hazardous waste disposal facility.[2] Do not dispose of triphenylsilanol down the
drain or in regular waste streams.[2]

1. Waste Collection and Storage:

o Collect waste triphenylsilanol in a clearly labeled, sealed container. The container should
be compatible with the chemical and in good condition.

» Store the waste container in a designated, well-ventilated area, away from incompatible
materials such as strong oxidizing agents, acids, and alcohols.[2]

2. Waste Characterization:

e The waste must be characterized as hazardous. Chemical waste generators are responsible
for determining if a discarded chemical is classified as a hazardous waste by consulting
local, regional, and national regulations.[3]

3. Packaging for Disposal:

o Ensure the waste container is securely sealed to prevent any leakage or dust formation
during transport.
o Label the container clearly with "Hazardous Waste" and the name "Triphenylsilanol”.

4. Arrange for Professional Disposal:

o Contact a licensed environmental waste management company to arrange for the pickup
and disposal of the hazardous waste.

¢ Provide the waste management company with the Safety Data Sheet (SDS) for
triphenylsilanol.

5. Incineration:

e The most appropriate disposal method is high-temperature incineration.[8] This process uses
high temperatures to break down the hazardous compounds into less harmful substances.[8]
[91[10]

« Incineration should be performed in a facility equipped with afterburners and scrubbers to
treat any harmful gases produced during combustion.[7]

6. Documentation:
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e Maintain a record of the disposal, including the date, quantity of waste, and the name of the
waste management company.

Experimental Protocols

Specific experimental protocols for the disposal of triphenylsilanol are not detailed in publicly
available literature. The standard and accepted procedure is to follow the guidelines for
chemical waste disposal as outlined above, which involves collection, characterization, and
transfer to a licensed disposal facility. The disposal process itself, particularly incineration, is a
highly regulated industrial process and not a laboratory experiment.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of

triphenylsilanol.
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Caption: Logical workflow for the proper disposal of triphenylsilanol.
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By following these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of triphenylsilanol, thereby fostering a secure and
compliant research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Triphenylsilanol | C18H160Si | CID 69925 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. gelest.com [gelest.com]

» 3. fishersci.com [fishersci.com]

e 4. Triphenylsilanol | CAS#:791-31-1 | Chemsrc [chemsrc.com]

e 5.791-31-1 CAS MSDS (Triphenylsilanol) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

e 6. M) 7 )L T /—JL 98% | Sigma-Aldrich [sigmaaldrich.com]

e 7. tcichemicals.com [tcichemicals.com]

¢ 8. inspirewaste.co.uk [inspirewaste.co.uk]

e 9. How Does an Incinerator Work | Inciner8 [inciner8.com]

e 10. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

 To cite this document: BenchChem. [Proper Disposal of Triphenylsilanol: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683266#triphenylsilanol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683266?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

